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Compound of Interest

Compound Name: Kresoxim-Methyl

Cat. No.: B3119233 Get Quote

A comprehensive guide for researchers and drug development professionals on the

environmental impact of the fungicide Kresoxim-methyl and its degradation products.

This guide provides a detailed comparison of the ecotoxicological effects of the strobilurin

fungicide Kresoxim-methyl and its principal metabolites. The data presented is compiled from

various scientific studies and regulatory assessments to offer an objective overview for

researchers, scientists, and professionals involved in drug development and environmental

safety.

Executive Summary
Kresoxim-methyl exhibits a range of toxic effects on non-target organisms, with aquatic life

being particularly sensitive to the parent compound. However, Kresoxim-methyl undergoes

rapid degradation in the environment, primarily through hydrolysis, to form its main metabolite,

BF 490-1 (kresoxim acid). This metabolite is significantly less toxic to a wide array of

organisms. While other metabolites such as 490M2 and 490M9 are also formed, publicly

available quantitative ecotoxicological data for these compounds is limited, though they are

generally considered to be of low toxicity[1]. The following sections provide a detailed

breakdown of the available data, experimental methodologies, and metabolic pathways.

Data Presentation: Comparative Toxicity Tables
The following tables summarize the quantitative ecotoxicological data for Kresoxim-methyl
and its primary metabolite, BF 490-1.
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Table 1: Acute and Chronic Toxicity to Aquatic Organisms

Organism Species Test Type Endpoint
Kresoxim-
methyl

Metabolite
BF 490-1

Fish

Oncorhynchu

s mykiss

(Rainbow

Trout)

96-hour

Acute
LC50 0.19 mg/L >100 mg/L

Fish

Lepomis

macrochirus

(Bluegill

Sunfish)

96-hour

Acute
LC50 0.499 mg/L -

Invertebrate
Daphnia

magna

48-hour

Acute
EC50

0.4433

mg/L[2]
>40 mg/L[3]

Invertebrate
Daphnia

magna

21-day

Chronic
NOEC 0.02 mg/L[2] -

Algae
Navicula

pelliculosa

72-hour

Growth

Inhibition

NOEC 0.012 mg/L -

Table 2: Toxicity to Terrestrial Organisms
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Organism Species Test Type Endpoint
Kresoxim-
methyl

Metabolite
BF 490-1

Earthworm
Eisenia

foetida
14-day Acute LC50

>1000 mg/kg

soil[4]

>1000 mg/kg

soil[4]

Bird

Colinus

virginianus

(Bobwhite

Quail)

Acute Oral LD50 - -

Bird

Anas

platyrhynchos

(Mallard

Duck)

Acute Oral LD50 - -

Honey Bee Apis mellifera
Acute

Contact
LD50 - -

Honey Bee Apis mellifera Acute Oral LD50 - -

Note: While qualitative statements describe Kresoxim-methyl as practically non-toxic to birds

in acute studies, specific LD50 values were not consistently found across the reviewed

literature. Similarly, for honey bees, it is described as slightly toxic, but precise LD50 values are

not readily available in the compiled sources.

Experimental Protocols
The ecotoxicological data presented in this guide are primarily generated following

standardized testing guidelines, most notably those established by the Organisation for

Economic Co-operation and Development (OECD). These protocols ensure data quality,

reproducibility, and international acceptance.

Aquatic Toxicity Testing
Fish Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of the test fish (LC50) over a 96-hour period. Typically, a cold-water

species like Rainbow Trout (Oncorhynchus mykiss) and a warm-water species like Bluegill
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Sunfish (Lepomis macrochirus) are used. Fish are exposed to a range of concentrations of

the test substance under controlled conditions of temperature, light, and water quality.

Daphnia sp. Acute Immobilisation Test (OECD 202): This 48-hour test evaluates the

concentration of a substance that causes 50% of the daphnids (Daphnia magna) to become

immobilized (EC50). Immobilization is defined as the inability to swim within 15 seconds of

gentle agitation.

Alga, Growth Inhibition Test (OECD 201): This test assesses the effect of a substance on the

growth of a freshwater alga, such as Navicula pelliculosa, over a 72-hour period. The

endpoint is the No Observed Effect Concentration (NOEC), which is the highest

concentration that does not cause a statistically significant inhibition of growth.

Terrestrial Toxicity Testing
Earthworm, Acute Toxicity Test (OECD 216): This 14-day test determines the concentration

of a substance in soil that is lethal to 50% of the earthworms (Eisenia foetida) (LC50).

Worms are exposed to the test substance mixed into an artificial soil substrate.

Avian Acute Oral Toxicity Test (OECD 223): This test is designed to determine the single oral

dose of a substance that is lethal to 50% of the test birds (LD50). Commonly used species

include the Bobwhite Quail (Colinus virginianus) and the Mallard Duck (Anas platyrhynchos).

Honey Bee, Acute Contact and Oral Toxicity Tests (OECD 213 & 214): These tests determine

the dose of a substance that is lethal to 50% of honey bees (Apis mellifera) following direct

contact (contact LD50) or ingestion (oral LD50) over a 48 to 96-hour period.

Mandatory Visualizations
Metabolic Pathway of Kresoxim-methyl
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Caption: Metabolic degradation of Kresoxim-methyl.

Experimental Workflow for Aquatic Ecotoxicity Testing

Preparation

Exposure

Observation & Data Collection

Data Analysis

Range-finding Test

Definitive Test Preparation
(Concentration Selection)

Exposure Chambers
(Control & Test Concentrations)

Acclimatized Test Organisms
(e.g., Fish, Daphnia)

Regular Monitoring
(e.g., 24, 48, 72, 96 hours)

Data Collection
(Mortality, Immobilization, Growth)

Statistical Analysis
(Probit, etc.)

Endpoint Determination
(LC50, EC50, NOEC)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3119233?utm_src=pdf-body-img
https://www.benchchem.com/product/b3119233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3119233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Generalized workflow for aquatic ecotoxicity studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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